molecular formula C15H21NO2 B8491922 N-(2-Oxo-1-phenylpropyl)hexanamide CAS No. 89150-36-7

N-(2-Oxo-1-phenylpropyl)hexanamide

Cat. No. B8491922
CAS RN: 89150-36-7
M. Wt: 247.33 g/mol
InChI Key: HAKIIEZGTCJPMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Oxo-1-phenylpropyl)hexanamide is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

89150-36-7

Molecular Formula

C15H21NO2

Molecular Weight

247.33 g/mol

IUPAC Name

N-(2-oxo-1-phenylpropyl)hexanamide

InChI

InChI=1S/C15H21NO2/c1-3-4-6-11-14(18)16-15(12(2)17)13-9-7-5-8-10-13/h5,7-10,15H,3-4,6,11H2,1-2H3,(H,16,18)

InChI Key

HAKIIEZGTCJPMV-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)NC(C1=CC=CC=C1)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-amino-1-phenyl-2-propanone hydrochloride (5.55 g), water (40 ml), ethyl acetate (75 ml) and potassium carbonate (4.55 g) was added dropwise hexanoyl chloride (4.42 g) under ice-cooling and stirring. The mixture was further stirred for an hour with ice-cooling. The ethyl acetate layer was separated, washed with water, diluted hydrochloric acid and water in that order, and dried over anhydrous magnesium sulfate. The solvent was then distilled off and the residue was recrystallized from isopropyl ether to give crystals of 1-hexanoylamino-1-phenyl-2-propanone, yield 5.80 g (78.2%), m.p. 77°-78° C.
Quantity
5.55 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
4.55 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
4.42 g
Type
reactant
Reaction Step Two

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